molecular formula C12H9F2NO4 B8322247 2-(2,6-Difluorophenyl)-5-ethoxyoxazole-4-carboxylic acid

2-(2,6-Difluorophenyl)-5-ethoxyoxazole-4-carboxylic acid

Cat. No.: B8322247
M. Wt: 269.20 g/mol
InChI Key: SFSIEJPKKYHWAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,6-Difluorophenyl)-5-ethoxyoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H9F2NO4 and its molecular weight is 269.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9F2NO4

Molecular Weight

269.20 g/mol

IUPAC Name

2-(2,6-difluorophenyl)-5-ethoxy-1,3-oxazole-4-carboxylic acid

InChI

InChI=1S/C12H9F2NO4/c1-2-18-12-9(11(16)17)15-10(19-12)8-6(13)4-3-5-7(8)14/h3-5H,2H2,1H3,(H,16,17)

InChI Key

SFSIEJPKKYHWAM-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(N=C(O1)C2=C(C=CC=C2F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of ethyl 2-(2,6-difluorophenyl)-5-ethoxyoxazole-4-carboxylate (2.10 g, 7.1 mmol) in 1M aqueous potassium hydroxide and heated to 100° C. for 6 hours. The mixture was then cooled to 0° C. and acidified to pH 3 by 2M aqueous HCl. The resulting white solid was filtered, washed with water and dried in a vacuum oven to afford 2-(2,6-difluorophenyl)-5-ethoxyoxazole-4-carboxylic acid (1.28 g, 4.8 mmol, 67%). 1H NMR (CD3OD) δ 1.52 (3H, t), 4.61 (2H, q), 7.19 (2H, t), 7.61 (1H, m). LCMS (1) Rt: 1.09 min; m/z (ES+) 270.
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ethyl 2-(2,6-difluorophenyl)-5-ethoxyoxazole-4-carboxylate
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